Cas no 23303-71-1 (Lithiumbromide (LiBr), monohydrate (9CI))

Lithium bromide monohydrate (LiBr·H₂O, 9CI) is a crystalline solid commonly used in absorption refrigeration systems due to its high hygroscopicity and thermal stability. Its ability to absorb water vapor efficiently makes it ideal for industrial and commercial cooling applications. The monohydrate form ensures consistent performance in controlled environments. LiBr is also employed in organic synthesis as a desiccant or catalyst. Its high solubility in water and alcohols facilitates easy handling in various chemical processes. The compound is valued for its predictable reactivity and compatibility with other materials, making it a reliable choice in both laboratory and industrial settings. Proper storage is essential to maintain its integrity.
Lithiumbromide (LiBr), monohydrate (9CI) structure
23303-71-1 structure
Product Name:Lithiumbromide (LiBr), monohydrate (9CI)
CAS No:23303-71-1
MF:BrH2LiO
MW:104.860279560089
CID:254466
PubChem ID:23702478
Update Time:2025-08-05

Lithiumbromide (LiBr), monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lithiumbromide (LiBr), monohydrate (9CI)
    • Lithiumbromide, monohydrate (8CI)
    • LITHIUM BROMIDE HYDRATE
    • Lithium bromide monohydrate
    • MFCD00149763
    • FT-0695066
    • Lithium bromide hydrate, SAJ first grade, >=98.0%
    • DTXSID40635739
    • Lithium bromide--water (1/1/1)
    • 85017-82-9
    • Lithium bromide hydrate, Puratronic, 99.995% (metals basis)
    • Lithium bromide hydrate, Puratronic?
    • lithium(1+) hydrate bromide
    • LITHIUM BROMIDE HYDRATE, 99
    • Lithium bromide xhydrate
    • lithium;bromide;hydrate
    • Lithium bromide (LiBr), hydrate
    • Lithiumbromide(libr),monohydrate(9ci)
    • HY-W250314
    • water-lithium bromide
    • 13453-70-8
    • IPLONMMJNGTUAI-UHFFFAOYSA-M
    • AKOS030228259
    • Lithium bromide hydrate, 99.999% trace metals basis
    • 23303-71-1
    • AS-58031
    • CS-0310557
    • Lithium bromide (LiBr), monohydrate
    • Inchi: 1S/BrH.Li.H2O/h1H;;1H2/q;+1;/p-1
    • InChI Key: IPLONMMJNGTUAI-UHFFFAOYSA-M
    • SMILES: [Br-].O.[Li+]

Computed Properties

  • Exact Mass: 103.94500
  • Monoisotopic Mass: 103.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Density: 3.46
  • Melting Point: 162-167 °C(lit.)
  • Boiling Point: 1265 °C
  • PSA: 9.23000
  • LogP: -3.06030

Lithiumbromide (LiBr), monohydrate (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn

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Additional information on Lithiumbromide (LiBr), monohydrate (9CI)

Introduction to Lithiumbromide (LiBr), monohydrate (9CI) and Its Applications in Modern Science

Lithiumbromide (LiBr), monohydrate (9CI), with the CAS number 23303-71-1, is a compound of significant interest in the field of chemistry and its applications. This compound, characterized by its monohydrate form, has garnered attention due to its unique properties and versatility in various scientific and industrial processes.

The molecular structure of Lithiumbromide (LiBr), monohydrate (9CI) consists of lithium ions (Li+) and bromide ions (Br-) combined with a water molecule. This arrangement contributes to its crystalline structure, which is highly stable under a range of environmental conditions. The presence of the water molecule in the monohydrate form also influences its solubility and reactivity, making it a valuable component in chemical synthesis and analysis.

In recent years, Lithiumbromide (LiBr), monohydrate (9CI) has been extensively studied for its potential applications in energy storage systems. Specifically, its use as a desiccant in absorption chillers and as a medium in molten salt reactors has been explored. The compound's ability to absorb moisture efficiently makes it ideal for these applications, where maintaining dry conditions is crucial for optimal performance.

Moreover, research has highlighted the role of Lithiumbromide (LiBr), monohydrate (9CI) in pharmaceutical formulations. Its ionic properties allow it to interact with biological molecules, making it a candidate for drug delivery systems. Recent studies have demonstrated its potential in enhancing the bioavailability of certain medications by facilitating their dissolution and absorption in biological fluids.

The compound's stability under high temperatures also makes it suitable for use in high-temperature chemical reactions. For instance, it has been utilized as a catalyst or reactant in the synthesis of complex organic molecules. The ability of Lithiumbromide (LiBr), monohydrate (9CI) to participate in such reactions without degrading itself is a significant advantage in synthetic chemistry.

Another area where Lithiumbromide (LiBr), monohydrate (9CI) finds application is in analytical chemistry. Its distinct spectral properties make it useful as an internal standard or reference material in various spectroscopic techniques. This has been particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where its consistent signal helps calibrate instruments and improve the accuracy of molecular structure determination.

In environmental science, the compound has been investigated for its role in carbon capture technologies. The ability of lithium bromide to react with carbon dioxide under specific conditions has opened up possibilities for developing more efficient carbon capture systems. These systems are crucial for mitigating greenhouse gas emissions and addressing climate change.

The industrial relevance of Lithiumbromide (LiBr), monohydrate (9CI) extends to its use in agrochemicals. It has been tested as a component in soil treatment solutions, where it helps improve water retention and nutrient availability for plants. This application is particularly beneficial in arid regions where water conservation is essential for sustainable agriculture.

Recent advancements in nanotechnology have also seen the incorporation of Lithiumbromide (LiBr), monohydrate (9CI) into nanomaterials. Its unique properties contribute to the development of novel nanocatalysts and nanosensors, which have broad applications in industrial processes and environmental monitoring.

The compound's role in material science cannot be overstated either. It has been used to modify the properties of polymers and ceramics, enhancing their thermal stability and mechanical strength. These modifications have led to the development of new materials with improved performance characteristics, suitable for demanding applications such as aerospace and automotive industries.

In conclusion, the multifaceted applications of Lithiumbromide (LiBr), monohydrate (9CI) underscore its importance as a versatile chemical compound. From energy storage to pharmaceuticals, from analytical chemistry to environmental science, its contributions are far-reaching and continue to inspire innovative research and development.

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